3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride
Overview
Description
3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride, also known as JNJ-42153605, is a novel and selective dopamine D2 receptor antagonist. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Parkinson's disease, schizophrenia, and addiction.
Mechanism of Action
The mechanism of action of 3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride is based on its selective antagonism of the dopamine D2 receptor. This receptor is involved in the regulation of the dopaminergic system, which plays a key role in the pathophysiology of Parkinson's disease and schizophrenia.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride are mainly related to its antagonism of the dopamine D2 receptor. This results in a decrease in the dopaminergic activity in the brain, which can lead to the improvement of the symptoms of Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride in lab experiments include its high selectivity for the dopamine D2 receptor, which makes it a valuable tool for studying the dopaminergic system. However, its limitations include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for the research on 3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride. These include:
1. Further studies on its potential therapeutic applications in other neurological and psychiatric disorders, such as addiction and depression.
2. Development of new analogs with improved selectivity and efficacy.
3. Investigation of its potential neuroprotective effects in neurodegenerative diseases.
4. Studies on its pharmacokinetics and pharmacodynamics in humans.
5. Exploration of its potential use as a research tool for studying the dopaminergic system.
Conclusion:
3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride is a promising candidate for the treatment of various neurological and psychiatric disorders. Its selective dopamine D2 receptor antagonism makes it a valuable tool for studying the dopaminergic system. Further research is needed to explore its potential therapeutic applications and to develop new analogs with improved selectivity and efficacy.
Scientific Research Applications
3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. In preclinical studies, it has been shown to have a potent and selective dopamine D2 receptor antagonism, which makes it a promising candidate for the treatment of Parkinson's disease and schizophrenia.
properties
IUPAC Name |
3-[(3-fluoro-4-methylphenyl)methyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18FN.ClH/c1-10-4-5-11(8-13(10)14)7-12-3-2-6-15-9-12;/h4-5,8,12,15H,2-3,6-7,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGCFIRMZFHWQSI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC2CCCNC2)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40588817 |
Source
|
| Record name | 3-[(3-Fluoro-4-methylphenyl)methyl]piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40588817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluoro-4-methyl-benzyl)-piperidine hydrochloride | |
CAS RN |
1170014-29-5 |
Source
|
| Record name | 3-[(3-Fluoro-4-methylphenyl)methyl]piperidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40588817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Palladium, chloro[2'-(dicyclohexylphosphino-kappaP)-N,N-dimethyl[1,1'-biphenyl]-2-amine][2-[1-[(4-methylphenyl)imino-kappaN]ethyl]ferrocenyl-kappaC]-,](/img/structure/B3364529.png)
![Dicyclohexyl[9,10-dihydro-12-(2-methoxyphenyl)-9,10-ethenoanthracen-11-yl]phosphine](/img/structure/B3364551.png)
![2-[4-(chloromethyl)phenoxymethyl]-1-methyl-1H-imidazole](/img/structure/B3364572.png)